
molecular weight of 13C12-Octachlorodibenzo-
p-dioxin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Octachlorodibenzo-p-dioxin-

13C12

Cat. No.: B3064510 Get Quote

An In-depth Technical Guide to ¹³C₁₂-Octachlorodibenzo-p-dioxin

For Researchers, Scientists, and Drug Development Professionals

Introduction
¹³C₁₂-Octachlorodibenzo-p-dioxin (¹³C₁₂-OCDD) is a stable isotope-labeled form of

Octachlorodibenzo-p-dioxin (OCDD), a polychlorinated dibenzodioxin (PCDD). OCDD is a

widespread environmental pollutant and a congener of the highly toxic 2,3,7,8-

tetrachlorodibenzo-p-dioxin (TCDD). Due to its chemical stability and structural similarity to the

native compound, ¹³C₁₂-OCDD serves as an essential internal standard for the accurate

quantification of OCDD in various environmental and biological matrices. Its use in isotope

dilution mass spectrometry allows for the correction of analyte losses during sample

preparation and analysis, ensuring high precision and accuracy in analytical measurements.

Molecular Properties and Data
The molecular characteristics of ¹³C₁₂-Octachlorodibenzo-p-dioxin are fundamental to its

application in analytical chemistry. The incorporation of twelve Carbon-13 atoms provides a

distinct mass shift, enabling its differentiation from the naturally occurring ¹²C-OCDD in mass

spectrometric analyses.
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Property Value

Molecular Formula ¹³C₁₂Cl₈O₂

Monoisotopic Mass 467.7809 g/mol

Average Molecular Weight 471.66 g/mol [1][2][3]

Appearance Colorless crystals or white crystalline solid

Solubility Insoluble in water

Note: The monoisotopic mass is calculated using the masses of the most abundant isotopes of

each element (¹³C, ³⁵Cl, and ¹⁶O). The average molecular weight is calculated using the

weighted average of all natural isotopes of each element.

Experimental Protocol: Quantification of OCDD in
Environmental Samples using Isotope Dilution Mass
Spectrometry
The following is a generalized protocol for the use of ¹³C₁₂-OCDD as an internal standard in the

analysis of environmental samples such as soil or sediment.

3.1. Materials and Reagents

¹³C₁₂-Octachlorodibenzo-p-dioxin solution (e.g., 10 µg/mL in nonane)

Native OCDD calibration standards

Toluene, hexane, dichloromethane, methanol (pesticide grade or equivalent)

Silica gel, alumina, and carbon chromatography columns

Sodium sulfate (anhydrous)

High-resolution gas chromatograph-mass spectrometer (HRGC-MS)

3.2. Sample Preparation and Extraction
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Spiking: A known amount of the ¹³C₁₂-OCDD internal standard solution is added to the

environmental sample prior to extraction.

Extraction: The sample is extracted using an appropriate solvent system, such as toluene or

a hexane/acetone mixture, via methods like Soxhlet extraction or pressurized fluid extraction.

Drying and Concentration: The extract is dried using anhydrous sodium sulfate and then

concentrated to a smaller volume using a rotary evaporator or a gentle stream of nitrogen.

3.3. Sample Cleanup

Acid/Base Washing: The concentrated extract is washed with concentrated sulfuric acid

and/or sodium hydroxide to remove interfering organic compounds.

Column Chromatography: The extract is further purified using a multi-layered silica gel

and/or alumina column to separate the PCDDs from other contaminants like PCBs and

pesticides.

Carbon Column Chromatography: A carbon column is used to isolate the planar PCDD

molecules, including OCDD, from non-planar interferences. The PCDDs are then eluted with

a reverse flow of toluene.

3.4. Instrumental Analysis

GC-MS Analysis: The final extract is analyzed by HRGC-MS. The gas chromatograph

separates the different PCDD congeners, and the mass spectrometer detects and quantifies

the native OCDD and the ¹³C₁₂-OCDD internal standard.

Quantification: The concentration of native OCDD in the sample is calculated by comparing

the peak area of the native analyte to the peak area of the ¹³C₁₂-OCDD internal standard,

using a calibration curve generated from the native OCDD standards.

Workflow and Pathway Visualization
The following diagrams illustrate the experimental workflow for the analysis of OCDD using

¹³C₁₂-OCDD as an internal standard.
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Caption: Experimental workflow for OCDD analysis.

This technical guide provides a foundational understanding of ¹³C₁₂-Octachlorodibenzo-p-dioxin

and its critical role in the accurate quantification of its native counterpart in complex matrices.

The detailed protocol and workflow offer a framework for researchers and scientists in the fields

of environmental science and analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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